Cas no 1153981-53-3 (5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 1153981-53-3
• MF: C₁₁H₆BrFOS
• MW: 285.132144451141
• CID: 5700220
• PubChem ID: 43555985
• Update Time: 2025-11-01

5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-fluorophenyl)thiophene-2-carbaldehyde
• 1153981-53-3
• EN300-1586283
• 2-Thiophenecarboxaldehyde, 5-(5-bromo-2-fluorophenyl)-
• 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H6BrFOS/c12-7-1-3-10(13)9(5-7)11-4-2-8(6-14)15-11/h1-6H
• InChI Key： MTBGBXCHDJXSCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=CC=C(C=O)S1)F

Computed Properties

• Exact Mass: 283.93068g/mol
• Monoisotopic Mass: 283.93068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±42.0 °C(Predicted)

Additional information on 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde

Professional Introduction to 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 1153981-53-3)

5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde, with the CAS number 1153981-53-3, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that combines a thiophene ring with a substituted phenyl group. The presence of both bromine and fluorine atoms in its structure imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> thiophene ring is a six-membered aromatic heterocycle containing sulfur, and it is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets in a manner similar to benzene derivatives. The incorporation of a< strong> carbaldehyde functional group at the 2-position of the thiophene ring enhances its reactivity, allowing for further functionalization and the development of novel compounds. This reactivity is particularly useful in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug design.

The< strong> 5-bromo-2-fluorophenyl substituent is another critical feature of this compound. The bromine atom introduces electrophilic characteristics, facilitating reactions such as cross-coupling, while the fluorine atom provides electronic modulation and metabolic stability. These properties make< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde a versatile building block for synthesizing pharmacologically relevant molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde has been explored in several research studies for its potential as a scaffold in drug discovery. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, where the thiophene core interacts with key residues in the active site of target enzymes.

One notable application of this compound is in the synthesis of
thiophene-based kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the< strong> carbaldehyde group for further derivatization, researchers have been able to develop inhibitors with improved binding affinity and selectivity. The bromine and fluorine substituents further enhance the pharmacokinetic properties of these inhibitors by influencing their solubility and metabolic stability.

The< strong> pharmaceutical industry has also shown interest in< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde for its potential use in developing treatments for neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific receptors or enzymes involved in neurodegenerative diseases. The ability to fine-tune the structure through selective functionalization offers a promising route to identify new therapeutic agents.

In addition to its applications in drug discovery, this compound has found utility in materials science. The unique electronic properties of the< strong> thiophene rings make them attractive for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Researchers have explored< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde as a precursor for synthesizing conjugated polymers that exhibit excellent optoelectronic characteristics.

The synthesis of< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation reactions to introduce the bromine and fluorine substituents, followed by formylation at the 2-position of the thiophene ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct more complex derivatives.

The< strong> chemical purity and stability of this compound are crucial factors that influence its utility in research and industrial applications. High-purity samples are essential for ensuring consistent results in synthetic transformations and biological evaluations. Manufacturers specializing in fine chemicals often provide analytical data such as NMR spectra, mass spectrometry, and chromatographic profiles to confirm the identity and purity of< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde .

In conclusion,< strong> 5-(5-Bromo-2-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 1153981-53-3)